2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide

• IUPAC Name: 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide
• InChI: InChI=1S/C22H19N3O2/c1-2-27-18-13-7-6-12-17(18)22(26)24-21-20(16-10-4-3-5-11-16)23-19-14-8-9-15-25(19)21/h3-15H,2H2,1H3,(H,24,26)
• InChI Key: UZFKQZRPKCRGKJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=C(N=C3N2C=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H19N3O2
• Molecular Weight: 357.4 g/mol

Description

2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promise in various fields, including cancer research and drug discovery. In

Mechanism of Action

The mechanism of action of 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes, including histone deacetylases and protein kinases. These enzymes play a critical role in the regulation of gene expression and cell signaling pathways, and their inhibition by 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide may contribute to its anti-cancer and neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide can induce apoptosis (programmed cell death) in cancer cells and inhibit their proliferation. It has also been shown to have anti-inflammatory and neuroprotective effects. However, the biochemical and physiological effects of this compound are still being studied, and more research is needed to fully understand its mechanisms of action.

Advantages and Limitations for Lab Experiments

One advantage of 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide is its potential as a drug candidate for the treatment of cancer and neurodegenerative disorders. Its ability to inhibit the activity of enzymes involved in these diseases makes it a promising candidate for further study. However, one limitation of this compound is its potential toxicity, which may limit its use in clinical settings.

Future Directions

There are several future directions for the study of 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide. One direction is the study of its potential as a drug candidate for the treatment of cancer and neurodegenerative disorders. Another direction is the study of its mechanisms of action, including its effects on gene expression and cell signaling pathways. Additionally, more research is needed to understand the potential toxicity of this compound and its limitations in clinical settings.

Synthesis Methods

The synthesis of 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide involves several steps. The first step is the synthesis of 2-phenylimidazo[1,2-a]pyridine, which is achieved by reacting 2-aminopyridine and benzaldehyde in the presence of acetic acid. The second step involves the reaction of 2-phenylimidazo[1,2-a]pyridine with ethyl chloroformate to form 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)acetamide. The final step involves the reaction of 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)acetamide with benzoyl chloride to form 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide.

Scientific Research Applications

2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide has shown potential for use in scientific research, particularly in cancer research and drug discovery. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been shown to have potential as a drug candidate for the treatment of Alzheimer's disease and other neurodegenerative disorders.